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Co-combustion of Lignite with Biomass: A
Comparative Analysis
The co-combustion of lignite with various biomass feedstocks presents a promising avenue for

reducing the environmental footprint of power generation while leveraging existing

infrastructure. This guide provides a comparative analysis of the performance of lignite-

biomass blends, drawing upon experimental data to elucidate the effects on combustion

efficiency, emissions, and ash characteristics. This information is intended for researchers,

scientists, and professionals in the field of energy and fuel technology.

Performance Comparison: Combustion Efficiency
and Emissions
Co-firing biomass with lignite generally leads to a reduction in greenhouse gas and other

pollutant emissions. The addition of biomass, which is considered a carbon-neutral fuel, can

significantly lower the net CO2 emissions from a power plant.[1][2]

Experimental data from various studies, summarized in the tables below, demonstrate the

impact of biomass blending on key performance indicators. For instance, co-combustion in a

circulating fluidized bed (CFB) boiler has shown that for all types of biomass added to the fuel

blends, the emission of gaseous pollutants was lower than that for coal combustion alone.[3]

Combustion efficiency in these systems is typically high, often exceeding 97%.[3]
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Studies have shown that increasing the share of biomass in the fuel mixture can lead to a

decrease in CO, SO2, and NOx emissions.[3][4][5] The reduction in SO2 is primarily attributed

to the lower sulfur content in biomass compared to lignite.[3] NOx reduction can be influenced

by the higher volatile matter content in biomass, which favors NOx reduction mechanisms.[3]

However, the effect on NOx can vary, with some studies showing a slight decrease while others

report that emissions are remarkably insensitive to the biomass share up to 50%.[3][4]

Table 1: Comparison of Gaseous Emissions for Lignite and Lignite-Biomass Blends

Fuel Blend
CO Emissions
(ppm)

SO2
Emissions
(ppm)

NOx
Emissions
(ppm)

Reference

Lignite only ~86 - 100-200 [4]

Lignite + 10%

Wood Pellets
< 86 - 100-200 [4]

Lignite + 30%

Wood Pellets
< 50 - 100-200 [4]

Lignite + 50%

Wood Pellets
> 50 - 100-200 [4]

Lignite + 7%

Forest Biomass

Lower than

lignite only

Lower than

lignite only

Lower than

lignite only
[3]

Lignite + 10%

Sunflower Husk

Lower than

lignite only

Lower than

lignite only

Lower than

lignite only
[3]

Lignite + 15%

Willow

Lower than

lignite only

Lower than

lignite only

Lower than

lignite only
[3]

Note: "-" indicates data not specified in the cited source.

Thermal Behavior and Reactivity
Thermogravimetric analysis (TGA) is a common technique used to study the thermal

decomposition and combustion characteristics of fuels. The addition of biomass to lignite
generally improves the overall combustion performance.[6] Biomass typically has a higher
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volatile matter content and lower ignition temperature compared to lignite.[7] Consequently,

blending biomass with lignite can lead to an earlier onset of combustion, a higher maximum

combustion rate, and a lower burnout temperature.[7][8]

The interaction between lignite and biomass during co-combustion can sometimes lead to

synergistic effects, where the performance of the blend is better than what would be predicted

from the individual components.[9] However, some studies have reported no significant

interaction in the solid phase between the components of the coal–biomass blends under

certain experimental conditions.[10]

Table 2: Thermal Characteristics of Lignite and Biomass Blends from TGA

Fuel/Blend
Ignition
Temperatur
e (°C)

Peak
Temperatur
e (°C)

Burnout
Temperatur
e (°C)

Comprehen
sive
Combustio
n Index (S)

Reference

Lignite (L) - - - 1.306 - 1.405 [7]

Torrefied Pine

Wood (TPW)
- - - 2.157 [7]

L + 20% TPW Lower than L Lower than L Lower than L Higher than L [7]

L + 50% TPW Lower than L Lower than L Lower than L Higher than L [7]

L + 80% TPW Lower than L Lower than L Lower than L Higher than L [7]

Note: "-" indicates specific values were not provided, but trends were described.

Ash Characteristics and Deposition
Ash-related issues such as slagging, fouling, and corrosion are critical considerations in

combustion systems. The chemical composition and fusion characteristics of the ash are key

factors. Biomass ash often has a higher concentration of alkali metals like potassium and

sodium, which can lower the ash melting point and increase the risk of fouling and slagging.[11]

[12]
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However, the co-combustion of lignite and biomass can have complex effects on ash behavior.

In some cases, interactions between the mineral components of lignite and biomass ash can

lead to the formation of higher melting point compounds, potentially mitigating deposition

issues.[11] For example, a blend of 20% lignite, 40% peat, and 40% pine showed a decreased

ash deposition tendency due to the formation of minerals containing CaO, MgO, Al2O3, and

SiO2.[11] Conversely, a small addition of white pine (20%) to lignite resulted in the highest ash

deposition rates, possibly due to interactions between CaO and MgO from biomass with

alumina and silica from lignite.[13]

Table 3: Proximate and Ultimate Analysis of Lignite and a Biomass Example (Wood Pellets)

Parameter Lignite Wood Pellets Reference

Proximate Analysis

(wt.%)

Moisture - - [4]

Volatile Matter - - [4]

Fixed Carbon - - [4]

Ash 32.64 0.42 [4]

Ultimate Analysis

(wt.%)

Carbon 44.4 49.6 [4]

Hydrogen 2.92 5.92 [4]

Nitrogen 0.52 0.13 [4]

Sulfur - - [4]

Oxygen 13.83 43.93 [4]

Higher Heating Value

(kJ/kg)
14,600 18,900 [4]

Note: "-" indicates data not specified in the cited source.
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Experimental Protocols
A variety of experimental setups are employed to investigate the co-combustion of lignite and

biomass, ranging from laboratory-scale analyzers to pilot-scale and full-scale industrial boilers.

Thermogravimetric Analysis (TGA)
Thermogravimetric analysis is used to study the mass loss of a fuel sample as a function of

temperature in a controlled atmosphere.

Sample Preparation

TGA Analysis

Data Analysis

Lignite and Biomass Grinding Sieving to Desired Particle Size Blending at Specific Ratios Place Sample in TGA Crucible

Heat at a Controlled Rate
(e.g., 10-40 °C/min)

Maintain Controlled Atmosphere
(e.g., Air, O2/N2, O2/CO2)

Record Mass Loss vs. Temperature (TG Curve) Calculate Derivative of Mass Loss (DTG Curve) Determine Ignition, Peak, and Burnout Temperatures Calculate Combustion Indices

Click to download full resolution via product page

Caption: Experimental workflow for Thermogravimetric Analysis (TGA).

Fluidized Bed Combustion
Fluidized bed combustors, particularly circulating fluidized bed (CFB) boilers, are widely used

for co-firing applications due to their fuel flexibility and ability to control emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1179625?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/381429560_Renewable_and_Non-renewable_CO2_Emissions_via_Biomass_Wastes_and_Lignite_Co-firing
https://iea-etsap.org/E-TechDS/PDF/E21IR_Bio-cofiring_PL_Jan2013_final_GSOK.pdf
http://psjd.icm.edu.pl/psjd/element/bwmeta1.element.oai-journals-pan-pl-84956/c/oai-journals-pan-pl-84956_full-text_06-paper.pdf
https://dspace.lib.cranfield.ac.uk/bitstreams/018fbfdd-54b2-440e-8a1e-65be6f2039eb/download
https://www.researchgate.net/publication/379898148_Lignite_Coal_Co-combustion_Performance_with_Banana_Tree_Waste_Tree_Leaves_and_Cow_Dung_Manure_Blends_for_Emission_Reduction_During_Power_Generation
https://www.researchgate.net/publication/335874374_Co-combustion_characteristics_of_lignitewoody_biomass_blends_Reactivity_and_fusibility_assessment
https://pmc.ncbi.nlm.nih.gov/articles/PMC11206935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11206935/
https://ideas.repec.org/a/eee/energy/v197y2020ics0360544220302541.html
https://ideas.repec.org/a/eee/energy/v197y2020ics0360544220302541.html
https://asmedigitalcollection.asme.org/energyresources/article/144/5/052302/1135192/Evaluation-of-Synergy-Between-Lignite-and
https://www.researchgate.net/publication/222864642_Thermogravimetric_studies_of_the_behavior_of_lignite-biomass_blends_during_devolatilization
https://www.mdpi.com/1996-1073/5/12/5171
https://www.pjoes.com/pdf-89332-23189?filename=Co_Combustion%20of%20Coal%20and.pdf
https://www.researchgate.net/publication/226635077_Characterizations_of_Deposited_Ash_During_Co-Firing_of_White_Pine_and_Lignite_in_Fluidized_Bed_Combustor
https://www.benchchem.com/product/b1179625#a-comparative-analysis-of-co-combustion-of-lignite-with-biomass
https://www.benchchem.com/product/b1179625#a-comparative-analysis-of-co-combustion-of-lignite-with-biomass
https://www.benchchem.com/product/b1179625#a-comparative-analysis-of-co-combustion-of-lignite-with-biomass
https://www.benchchem.com/product/b1179625#a-comparative-analysis-of-co-combustion-of-lignite-with-biomass
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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